Cas no 2580216-62-0 (3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride)

• Product Name: 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride
• CAS No: 2580216-62-0
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• MDL: MFCD33020840
• CID: 5662523
• PubChem ID: 155859088
• Update Time: 2025-10-28

3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-1-benzothiophene-2-carboxylic acid;hydrochloride
• EN300-27713215
• 2580216-62-0
• 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride
• Z4879384327
• Benzo[b]thiophene-2-carboxylic acid, 3-(aminomethyl)-, hydrochloride (1:1)

• MDL： MFCD33020840
• Inchi： 1S/C10H9NO2S.ClH/c11-5-7-6-3-1-2-4-8(6)14-9(7)10(12)13;/h1-4H,5,11H2,(H,12,13);1H
• InChI Key： KWWCUWSVWRLILY-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2=CC=CC=C12)C(=O)O)N.Cl

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride

3-(Aminomethyl)-1-benzothiophene-2-carboxylic Acid Hydrochloride: A Comprehensive Overview

3-(Aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride (CAS No. 2580216-62-0) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of an aminomethyl group and a carboxylic acid hydrochloride moiety imparts distinctive chemical and biological properties to this molecule.

The benzothiophene core of this compound is a fused bicyclic system consisting of a benzene ring and a thiophene ring. This structure is known for its stability and aromaticity, making it a versatile scaffold for various chemical modifications. The aminomethyl group (-CH₂NH₂) attached at the 3-position of the benzothiophene ring introduces additional functionality, such as nucleophilic reactivity and potential for hydrogen bonding. Meanwhile, the carboxylic acid hydrochloride group (-COOH·HCl) at the 2-position contributes to the compound's acidity and solubility properties.

Recent studies have highlighted the potential of 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride in drug discovery and development. Researchers have explored its role as a biological scaffold for designing novel therapeutic agents. For instance, its ability to act as a template for bioisosteric replacements has been leveraged to develop analogs with enhanced pharmacokinetic profiles. Additionally, the compound has shown promise in targeting specific receptors and enzymes, making it a valuable tool in medicinal chemistry.

In terms of synthesis, 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride can be prepared via various routes, including condensation reactions and cyclization processes. One notable method involves the reaction of o-phenylthiourea derivatives with appropriate electrophiles under controlled conditions. The use of microwave-assisted synthesis has also been reported, enabling faster reaction times and higher yields. These advancements underscore the importance of optimizing synthetic protocols to meet the demands of large-scale production.

The biological activity of this compound has been extensively studied, particularly in the context of its potential anti-inflammatory, antioxidant, and anticancer properties. For example, recent research has demonstrated that 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases. Furthermore, its ability to scavenge free radicals highlights its potential as an antioxidant agent in combating oxidative stress-related disorders.

Another area of interest is the application of this compound in materials science. The aromaticity and heteroatom content of the benzothiophene framework make it suitable for use in organic electronics. For instance, derivatives of this compound have been explored as candidates for organic light-emitting diodes (OLEDs) due to their favorable electronic properties. The incorporation of functional groups like the aminomethyl group further enhances their performance by tuning their electronic characteristics.

From an analytical standpoint, the characterization of 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its molecular structure, purity, and crystalline properties. Additionally, computational chemistry approaches have been employed to predict its electronic properties and reactivity, aiding in the design of novel derivatives.

In conclusion, 3-(aminomethyl)-1-benzothiophene-2-carboxylic acid hydrochloride (CAS No. 2580216-62-0) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structural features and functional groups render it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.